molecular formula C7H5BrClN3O B8375130 2-bromo-3-chloro-7,8-dihydropyrido[2,3-b]pyrazin-6(5H)-one

2-bromo-3-chloro-7,8-dihydropyrido[2,3-b]pyrazin-6(5H)-one

Cat. No. B8375130
M. Wt: 262.49 g/mol
InChI Key: ITMVOMFKUGRYOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-bromo-3-chloro-7,8-dihydropyrido[2,3-b]pyrazin-6(5H)-one is a useful research compound. Its molecular formula is C7H5BrClN3O and its molecular weight is 262.49 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-bromo-3-chloro-7,8-dihydropyrido[2,3-b]pyrazin-6(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-bromo-3-chloro-7,8-dihydropyrido[2,3-b]pyrazin-6(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C7H5BrClN3O

Molecular Weight

262.49 g/mol

IUPAC Name

2-bromo-3-chloro-7,8-dihydro-5H-pyrido[2,3-b]pyrazin-6-one

InChI

InChI=1S/C7H5BrClN3O/c8-5-6(9)12-7-3(10-5)1-2-4(13)11-7/h1-2H2,(H,11,12,13)

InChI Key

ITMVOMFKUGRYOR-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)NC2=C1N=C(C(=N2)Cl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture comprising 3,5-dibromo-6-chloropyrazin-2-amine (step 1) (1.0 g, 3.48 mmol) and bistriphenylphosphinepalladium(II)chloride (0.122 g, 0.174 mmol) in THF (15 ml) under nitrogen was treated with (3-ethoxy-3-oxopropyl)zinc(II) bromide 0.5 M in THF (15.31 ml, 7.66 mmol) and the mixture was stirred at room temperature for 3 hours. A further portion of (3-ethoxy-3-oxopropyl)zinc(II) bromide 0.5 M in THF (7.5 mL, 3.8 mmol) was added and stirring continued for 1.5 hours. More (3-ethoxy-3-oxopropyl)zinc(II) bromide 0.5 M in THF (3.8 mL, 1.9 mmol) was added and the mixture was stirred at RT for 65 hours. The mixture was diluted with water (10 ml) and concentrated in vacuo. The residue was diluted with EtOAc (100 ml) the emulsion was filtered through Celite® (filter material). The phases were separated and the aqueous portion was extracted with EtOAc (50 ml). The combined organic extracts were washed with brine, dried (MgSO4) and concentrated in vacuo. The residue was triturated with EtOAc (˜10 ml) to afford the title compound as yellow solid.
Quantity
1 g
Type
reactant
Reaction Step One
[Compound]
Name
bistriphenylphosphinepalladium(II)chloride
Quantity
0.122 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
15.31 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
7.5 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
3.8 mL
Type
solvent
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.